Cas no 627520-89-2 (1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-)
627520-89-2 structure
Product Name:1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-
CAS No:627520-89-2
MF:C23H42N2
MW:346.59298658371
CID:433004
PubChem ID:16076377
Update Time:2025-04-19
1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl-
- N'-(4-phenylbutan-2-yl)-N-undecylethane-1,2-diamine
- DTXSID50581854
- N~1~-(4-Phenylbutan-2-yl)-N~2~-undecylethane-1,2-diamine
- N'-(1-methyl-3-phenyl-propyl)-N-undecyl-ethane-1,2-diamine
- 627520-89-2
-
- Inchi: 1S/C23H42N2/c1-3-4-5-6-7-8-9-10-14-19-24-20-21-25-22(2)17-18-23-15-12-11-13-16-23/h11-13,15-16,22,24-25H,3-10,14,17-21H2,1-2H3
- InChI Key: SXWYWYFKPUFEKD-UHFFFAOYSA-N
- SMILES: N(CCNCCCCCCCCCCC)C(C)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 346.33506
- Monoisotopic Mass: 346.334799348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 17
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
1,2-Ethanediamine, N-(1-methyl-3-phenylpropyl)-N'-undecyl- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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